Cas no 850375-12-1 (Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)-)

• Product Name: Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)-
• CAS No: 850375-12-1
• MF: C₁₀H₆Br₂OS
• MW: 334.02704000473
• CID: 716912
• PubChem ID: 2795548
• Update Time: 2025-10-31

Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)-
• 2-Bromo-1-(5-bromo-1-benzothiophen-3-yl)ethanone
• 2-bromo-1-(5-bromo-3-benzo[b]thienyl)ethanone
• 2-BROMO-1-(5-BROMO-1-BENZOTHIEN-3-YL)ETHANONE
• 2-Bromo-1-(5-bromo-1-benzothiophen-3-yl)ethan-1-one, 5-Bromo-3-(bromoacetyl)-1-benzothiophene
• 5-Bromo-3-(bromoacetyl)benzo[b]thiophene 97%
• 5-Bromo-3-(bromoacetyl)benzo[b]thiophene97%
• 5-Bromo-3-(bromoacetyl)benzo[b]thiophene
• 2-Bromo-1-(5-bromobenzo[b]thiophen-3-yl)ethan-1-one
• Ethanone, 2-bromo-1-(5-bromobenzo[b]thien-3-yl)-
• 2-Bromo-1-(5-bromo-1-benzothiophen-3-yl)ethan-1-one
• DTXSID40383768
• MS-22296
• DB-010556
• 850375-12-1
• J-508156
• 2-Bromo-1-(5-bromobenzo[b]thiophen-3-yl)ethanone
• CS-0458966

• Inchi： 1S/C10H6Br2OS/c11-4-9(13)8-5-14-10-2-1-6(12)3-7(8)10/h1-3,5H,4H2
• InChI Key： QFZPWQQHQRYUKB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CSC2=CC=C(Br)C=C21)CBr

Computed Properties

• Exact Mass: 333.84856g/mol
• Monoisotopic Mass: 331.85061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: 156-157°C
• Boiling Point: 403.6±30.0 °C at 760 mmHg
• Flash Point: 197.9±24.6 °C
• Refractive Index: 1.709
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)-

Recent Advances in the Study of Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)- (CAS: 850375-12-1)

The compound Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)- (CAS: 850375-12-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with potential pharmacological activities. The presence of bromine atoms at specific positions on the benzo[b]thiophene scaffold has been shown to enhance its reactivity, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which are of particular interest in the treatment of cancers and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the synthesis of a series of small-molecule inhibitors targeting the JAK-STAT signaling pathway. The results demonstrated that derivatives of Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)- exhibited potent inhibitory activity against JAK2, with IC50 values in the nanomolar range. This finding underscores the compound's potential as a scaffold for the development of next-generation therapeutics for myeloproliferative disorders.

Further investigations into the compound's mechanism of action have revealed its ability to modulate protein-protein interactions (PPIs) critical for cell proliferation and survival. Molecular docking studies have shown that the brominated benzo[b]thiophene core interacts favorably with hydrophobic pockets in target proteins, providing a structural basis for its biological activity. These insights have opened new avenues for the rational design of more selective and potent drug candidates.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)- to improve yield and purity. A 2024 report in Organic Process Research & Development detailed a novel catalytic system that enables the efficient bromination of the benzo[b]thiophene precursor, significantly reducing the formation of unwanted byproducts. This methodological improvement is expected to facilitate the large-scale production of the compound for further biological evaluation.

Looking ahead, researchers are exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases. Preliminary data suggest that structural modifications of the Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)- core may yield compounds with activity against protein aggregates implicated in Alzheimer's disease. Additionally, its halogen-rich structure makes it a promising starting point for the development of antimicrobial agents.

In conclusion, Ethanone,2-bromo-1-(5-bromobenzo[b]thien-3-yl)- (CAS: 850375-12-1) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. The recent surge in research activity surrounding this compound reflects its growing importance in addressing unmet medical needs. Future studies will likely focus on expanding its therapeutic applications and further elucidating its structure-activity relationships to guide the development of more effective and safer drugs.